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Compound of Interest

Compound Name: Peroxymonosulfuric acid

Cat. No.: B1221988 Get Quote

Technical Support Center: Handling and Storing
Caro's Acid
This guide provides technical support for researchers, scientists, and drug development

professionals on the appropriate selection of materials for handling and storing Caro's acid

(peroxymonosulfuric acid, H₂SO₅). Given its highly corrosive and reactive nature, proper

material selection is critical for ensuring experimental integrity and personnel safety.

Frequently Asked Questions (FAQs)
Q1: What is Caro's acid and why is it so corrosive?

A1: Caro's acid is a powerful oxidizing agent formed from the reaction of concentrated sulfuric

acid and hydrogen peroxide.[1] Its extreme corrosivity stems from its nature as a strong acid

and a potent oxidizer, readily reacting with a wide range of materials.[1]

Q2: Can I store Caro's acid for later use?

A2: It is highly recommended to prepare Caro's acid fresh for each application. The solution is

unstable and decomposes, which can lead to pressure buildup in a sealed container.[2] For

short-term storage of a few days, refrigeration is necessary.[1]

Q3: What are the immediate signs of material incompatibility with Caro's acid?
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A3: Signs of incompatibility can include discoloration of the material, gas evolution (bubbling),

swelling, softening, or immediate degradation of the material upon contact. For metals, rapid

corrosion and the generation of hydrogen gas can occur.[2]

Q4: What personal protective equipment (PPE) should I wear when handling Caro's acid?

A4: Always handle Caro's acid in a fume hood. Recommended PPE includes a lab coat, acid-

resistant gloves (e.g., butyl, neoprene, or Viton), and chemical splash goggles with a face

shield.

Q5: How should I dispose of unwanted Caro's acid?

A5: Caro's acid must be neutralized before disposal. This can be achieved by slowly adding it

to a large volume of a neutralizing agent such as sodium bicarbonate or calcium carbonate

solution, with cooling to manage the exothermic reaction.
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Issue Possible Cause(s) Recommended Action(s)

Container showing signs of

bulging or pressure buildup.

Decomposition of Caro's acid,

producing oxygen gas. The

container material may be

incompatible, catalyzing

decomposition.

Immediate Action: Do not

attempt to open a bulging

container. Evacuate the area

and consult your institution's

safety officer. For future

prevention, use only

recommended materials and

prepare fresh solutions.

Discoloration or degradation of

handling equipment (e.g.,

tubing, stir bars).

The material is not resistant to

the strong oxidizing and acidic

nature of Caro's acid.

Immediately cease use of the

incompatible equipment.

Replace with materials known

to be compatible, such as

PTFE or PFA.

Unexpectedly rapid reaction or

exotherm upon mixing.

Contamination of reagents or

glassware. Use of incompatible

materials that catalyze the

reaction.

Ensure all glassware is

scrupulously clean and dry

before use. Use only

compatible materials for all

components that will come into

contact with the acid.

Spill of Caro's acid.
Accidental dropping or

breakage of a container.

Evacuate the immediate area.

Neutralize the spill using an

acid neutralizer like sodium

bicarbonate. Do not use

organic materials like paper

towels for absorption as this

can create a fire hazard.

Material Compatibility Data
The following table summarizes the compatibility of various materials with Caro's acid and

other strong oxidizing acids. It is crucial to test materials under your specific experimental

conditions (concentration, temperature, and duration of exposure).
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Material Category Material Compatibility Rating Notes

Polymers
Polytetrafluoroethylen

e (PTFE)
Excellent

Highly resistant to

strong acids and

oxidizers.[2]

Perfluoroalkoxy (PFA) Excellent

Similar to PTFE with

excellent chemical

resistance.

Fluorinated Ethylene

Propylene (FEP)
Excellent

Good resistance, but

may have a lower

service temperature

than PTFE and PFA.

Polyvinyl Chloride

(PVC)
Not Recommended

Not suitable for the

sulfuric acid

concentrations

typically used to make

Caro's acid.[2]

Polypropylene (PP) Not Recommended

Susceptible to attack

by strong oxidizing

agents.

Polyethylene (PE) Not Recommended

Not resistant to strong

oxidizing agents like

Caro's acid.[3]

Metals
Hastelloy C-276 / C-

22
Good to Excellent

High resistance to

strong oxidizing acids,

but corrosion can be

accelerated by

chlorides.

Stainless Steel (304,

316)

Poor to Fair Generally not

recommended for

concentrated sulfuric

acid or strong

oxidizers.[4] Pitting
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and stress corrosion

cracking can occur.[4]

Aluminum Not Recommended
Rapidly attacked by

strong acids.

Elastomers
Fluoroelastomers

(FKM, Viton®)
Fair to Good

May show acceptable

resistance for short-

term contact; testing is

recommended.

Perfluoroelastomers

(FFKM, Kalrez®)
Excellent

Offers broad chemical

resistance similar to

PTFE.

Ethylene Propylene

Diene Monomer

(EPDM)

Not Recommended

Degrades in the

presence of strong

oxidizing acids.

Nitrile (Buna-N) Not Recommended

Poor resistance to

strong acids and

oxidizing agents.

Other Materials Borosilicate Glass Excellent

Inert and suitable for

preparation and short-

term handling.[2]

Glass-Lined Steel Excellent

Suitable for reactors

and larger-scale

handling.[2]

Experimental Protocols
Protocol for Material Compatibility Testing:

Sample Preparation: Cut coupons of the material to be tested with a known surface area and

weight.

Immersion: Immerse the coupons in Caro's acid at the intended operating temperature in a

fume hood.
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Duration: The immersion period should reflect the intended use, ranging from several hours

to several days.

Observation: Periodically and safely observe the coupons for any visual changes (swelling,

discoloration, degradation).

Analysis: After the immersion period, carefully remove, rinse, and dry the coupons. Measure

the change in weight and visually inspect for any signs of degradation. For more detailed

analysis, mechanical properties such as tensile strength can be evaluated.[3]

Logical Workflow for Material Selection

Material Selection for Caro's Acid

Start: Need to handle
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Caption: A flowchart outlining the decision-making process for selecting appropriate materials

for handling and storing Caro's acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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